Cas no 883547-14-6 (4-(2-phenylethoxy)piperidine)

• Product Name: 4-(2-phenylethoxy)piperidine
• CAS No: 883547-14-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 4663788
• Update Time: 2025-05-22

4-(2-phenylethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-phenylethoxy)piperidine

• Inchi： 1S/C13H19NO/c1-2-4-12(5-3-1)8-11-15-13-6-9-14-10-7-13/h1-5,13-14H,6-11H2
• InChI Key： SBZJGJUFYFMBLO-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)OCCC1C=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(2-phenylethoxy)piperidine

Comprehensive Overview of 4-(2-phenylethoxy)piperidine (CAS No. 883547-14-6): Properties, Applications, and Industry Insights

4-(2-phenylethoxy)piperidine (CAS No. 883547-14-6) is a specialized piperidine derivative with a unique molecular structure combining a phenylethoxy moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery and bioactive molecule synthesis. Its heterocyclic framework and ether linkage make it a versatile intermediate for designing compounds targeting neurological and metabolic pathways.

In recent years, the demand for high-purity piperidine derivatives like 4-(2-phenylethoxy)piperidine has surged, driven by advancements in small-molecule therapeutics and preclinical research. Researchers frequently search for "CAS 883547-14-6 solubility," "4-(2-phenylethoxy)piperidine synthesis protocol," and "piperidine derivatives in CNS drug development," reflecting its relevance in modern drug design. The compound's lipophilic nature and hydrogen-bonding capacity contribute to its pharmacokinetic optimization potential.

From a synthetic chemistry perspective, 4-(2-phenylethoxy)piperidine exemplifies the growing trend toward fragment-based drug discovery. Its scaffold diversity allows for structural modifications at three key sites: the piperidine nitrogen, the phenylethoxy side chain, and the aromatic ring system. This adaptability addresses frequent queries about "piperidine ring functionalization" and "ether-containing pharmacophores" in medicinal chemistry forums.

The compound's physicochemical properties (typically white crystalline solid, melting point 120-122°C, moderate water solubility) make it suitable for various formulation strategies. Industry professionals often investigate "CAS 883547-14-6 stability data" and "phenylethoxy-piperidine analytical methods," particularly for quality control in GMP manufacturing. Recent patent literature highlights its incorporation into protease inhibitor scaffolds and GPCR-targeted compounds.

Emerging applications of 4-(2-phenylethoxy)piperidine derivatives in neuroprotective agents align with current research trends in neurodegenerative disease therapeutics. The structural motif appears in several clinical candidates targeting dopamine receptors and serotonin transporters, responding to popular searches about "piperidines in CNS drugs" and "blood-brain barrier penetration enhancers." Computational studies suggest its conformational flexibility contributes to receptor binding diversity.

Quality specifications for CAS 883547-14-6 typically require ≥98% purity by HPLC analysis, with strict control of process-related impurities. The synthesis usually involves O-alkylation of 4-hydroxypiperidine with 2-phenylethyl bromide, followed by chromatographic purification—a process frequently optimized for scale-up production. Safety data sheets emphasize standard laboratory precautions without special handling requirements.

Market analysis indicates growing procurement of 4-(2-phenylethoxy)piperidine by contract research organizations and academic laboratories, particularly for structure-activity relationship studies. The compound's cost-effectiveness compared to similar chiral building blocks makes it attractive for high-throughput screening libraries. Suppliers increasingly provide custom derivatives and isotope-labeled versions to meet specialized research needs.

Environmental and regulatory aspects of piperidine-based compounds remain a hot topic, with 883547-14-6 classified as non-hazardous under standard GHS criteria. Proper waste disposal procedures and green chemistry adaptations in its synthesis address sustainability concerns in pharmaceutical manufacturing. These considerations respond to increasing searches for "eco-friendly heterocyclic synthesis" and "REACH-compliant intermediates."

Future research directions for 4-(2-phenylethoxy)piperidine derivatives may explore their potential in allosteric modulator design and targeted protein degradation platforms. The compound's structural simplicity combined with three-dimensional complexity offers opportunities in fragment-based screening—a technique gaining traction in precision medicine development. Ongoing studies investigate its metabolic stability and cytochrome P450 interactions for improved drug-like properties.